![molecular formula C10H18ClNO2 B1476850 2-Chloro-1-(3-(methoxymethyl)pyrrolidin-1-yl)butan-1-one CAS No. 2098078-78-3](/img/structure/B1476850.png)
2-Chloro-1-(3-(methoxymethyl)pyrrolidin-1-yl)butan-1-one
Overview
Description
The compound “2-Chloro-1-(3-(methoxymethyl)pyrrolidin-1-yl)butan-1-one” is a complex organic molecule. It contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . This saturated scaffold is widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The compound also belongs to the class of organic compounds known as valine and derivatives .
Synthesis Analysis
The synthesis of pyrrolidine derivatives is a topic of great interest in medicinal chemistry . The synthetic strategies used can be broadly classified into two categories: (1) ring construction from different cyclic or acyclic precursors, reporting the synthesis and the reaction conditions, or (2) functionalization of preformed pyrrolidine rings, e.g., proline derivatives .Molecular Structure Analysis
The molecular structure of “2-Chloro-1-(3-(methoxymethyl)pyrrolidin-1-yl)butan-1-one” is characterized by the presence of a pyrrolidine ring . This ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring leads to increased three-dimensional (3D) coverage, a phenomenon called “pseudorotation” .Scientific Research Applications
Drug Discovery
Pyrrolidine derivatives are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space .
Synthesis of Lactams
The compound can be used in the synthesis of lactams, which are important chemical feedstocks in many chemical processes, particularly in the plastics and pharmaceutical industries . For example, 2-pyrrolidone (butyrolactam) and 2-piperidone (valerolactam) can be polymerized into nylon-4 and nylon-5, respectively .
Production of Polyvinylpyrrolidone Precursor
2-Pyrrolidone, a derivative of pyrrolidine, is an intermediate in the production of the polyvinylpyrrolidone precursor vinylpyrrolidone .
Solvent Production
N-methyl-2-pyrrolidone, another derivative of pyrrolidine, is widely used as a solvent .
Pharmaceutical Applications
A variety of pharmaceutical drugs are 2-pyrrolidone derivatives, including cotinine, doxapram, povidone, and ethosuximide .
Flavor and Fragrance Industry
Pyrrolidine derivatives can be used in the flavor and fragrance industry. For example, they can contribute to the flavor profile of certain foods .
Future Directions
Pyrrolidine derivatives, including “2-Chloro-1-(3-(methoxymethyl)pyrrolidin-1-yl)butan-1-one”, hold great promise for the future development of novel compounds active against different infections and diseases . The design of new pyrrolidine compounds with different biological profiles is an active area of research in medicinal chemistry .
properties
IUPAC Name |
2-chloro-1-[3-(methoxymethyl)pyrrolidin-1-yl]butan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18ClNO2/c1-3-9(11)10(13)12-5-4-8(6-12)7-14-2/h8-9H,3-7H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQYCWKLLRZKTFJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)N1CCC(C1)COC)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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